Cas no 128-27-8 (Ergosta-5,7,22-trien-3-ol,(3b,10a,22E)- (9CI))

• Product Name: Ergosta-5,7,22-trien-3-ol,(3b,10a,22E)- (9CI)
• CAS No: 128-27-8
• MF: C₂₈H₄₄O
• MW: 396.648368835449
• CID: 145036
• PubChem ID: 12304302
• Update Time: 2025-04-19

Ergosta-5,7,22-trien-3-ol,(3b,10a,22E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-5,7,22-trien-3-ol,(3b,10a,22E)- (9CI)
• (3S,9S,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• Pyrovitamine D2
• 10a-Ergosta-5,7,22-trien-3b-ol
• 9a-Lumista-5,7,22-trien-3b-ol
• 9a-Lumisterol
• Pyrocalciferol
• (10α,22E)-Ergosta-5,7,22-trien-3β-ol
• 9alpha-Lumisterol
• 9.ALPHA.-LUMISTEROL
• DTXSID00878680
• Pyroergocalciferol
• UNII-4QE155MND5
• Q27260364
• 10.ALPHA.-ERGOSTEROL
• 10alpha-Ergosterol
• Ergosta-5,7,22-trien-3-ol, (3beta,10alpha,22E)-
• 4QE155MND5
• SCHEMBL5004438
• Pyrocalciferol [MI]
• ERGOSTA-5,7,22-TRIEN-3-OL, (3.BETA.,10.ALPHA.,22E)-
• 128-27-8
• Pyrovitamin D2
• 474-69-1
• Ergosterol
• Ergosta-5,7,22-trien-3beta-ol
• 57-87-4
• Provitamin D2
• (22E,24S)-24-methylcholesta-5,7,22-trien-3beta-ol
• Ergosta-5,7,22–triene-3beta-ol
• 474-70-4

• Inchi： 1S/C28H44O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h7-10,18-20,22,24-26,29H,11-17H2,1-6H3/b8-7+/t19-,20+,22-,24+,25-,26-,27+,28+/m0/s1
• InChI Key： DNVPQKQSNYMLRS-OJBTWCRJSA-N
• SMILES： O[C@H]1CC[C@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 396.33942
• Monoisotopic Mass: 396.339216023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9784 (rough estimate)
• Melting Point: 93-95°
• Boiling Point: 460.3°C (rough estimate)
• Refractive Index: 1.5100 (estimate)
• PSA: 20.23
• Specific Rotation: D20 +512°; 20546 +624° (c = 0.15 in alcohol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives